![molecular formula C3H3BrO B129685 3-Bromoprop-2-yn-1-ol CAS No. 2060-25-5](/img/structure/B129685.png)
3-Bromoprop-2-yn-1-ol
Overview
Description
“3-Bromoprop-2-yn-1-ol” is an organic compound with the molecular formula C3H3BrO . It is also known by other names such as 2-propyn-1-ol, 3-bromo-, and gamma-bromopropargyl alcohol . The compound has a molecular weight of 134.96 g/mol .
Molecular Structure Analysis
The InChI code for “3-Bromoprop-2-yn-1-ol” is 1S/C3H3BrO/c4-2-1-3-5/h5H,3H2 . Its canonical SMILES structure is C(C#CBr)O . The compound has a topological polar surface area of 20.2 Ų .
Physical And Chemical Properties Analysis
“3-Bromoprop-2-yn-1-ol” has a molecular weight of 134.96 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 . The compound has a rotatable bond count of 0 . Its exact mass and monoisotopic mass are 133.93673 g/mol .
Scientific Research Applications
Nucleophilic Substitution Reactions
The bromine atom in 3-bromoprop-2-yn-1-ol undergoes nucleophilic substitution reactions. Researchers exploit this property to introduce other functional groups selectively. For instance, they can replace the bromine with various nucleophiles (e.g., amines, thiols, or alkoxides) to create diverse derivatives.
Safety and Hazards
When handling “3-Bromoprop-2-yn-1-ol”, it is recommended to avoid all personal contact, including inhalation . Protective clothing should be worn when there is a risk of exposure . The compound should be used in a well-ventilated area and contact with moisture should be avoided . When handling, eating, drinking, or smoking should be avoided .
Mechanism of Action
Target of Action
3-Bromoprop-2-yn-1-ol, also known as propargyl bromide, is an organic compound that is primarily used as a reagent in organic synthesis It is known to be an alkylating agent , suggesting that it may interact with various biological molecules, such as proteins and nucleic acids.
Mode of Action
As an alkylating agent, 3-Bromoprop-2-yn-1-ol can add an alkyl group to its targets. This can result in significant changes to the target’s structure and function. For example, alkylation of DNA can lead to DNA damage and disrupt normal cellular processes .
Biochemical Pathways
Alkylation can lead to DNA damage, potentially disrupting cell division and leading to cell death .
Result of Action
The molecular and cellular effects of 3-Bromoprop-2-yn-1-ol’s action would depend on its specific targets and the extent of alkylation. Potential effects could include DNA damage, disruption of protein function, and cell death .
properties
IUPAC Name |
3-bromoprop-2-yn-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3BrO/c4-2-1-3-5/h5H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWUPQTNPVKDCSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C#CBr)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50348540 | |
Record name | 3-bromoprop-2-yn-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50348540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromoprop-2-yn-1-ol | |
CAS RN |
2060-25-5 | |
Record name | 3-bromoprop-2-yn-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50348540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromoprop-2-yn-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 3-bromoprop-2-yn-1-ol utilized in polyacetylene synthesis?
A1: 3-Bromoprop-2-yn-1-ol serves as a key reagent in the synthesis of diynols, which are important precursors to polyacetylenes. The research demonstrates that copper(I) derivatives of various terminal alkynes react with 3-bromoprop-2-yn-1-ol in pyridine. [] This reaction produces diynols through a coupling reaction. For instance, the reaction of the copper(I) derivative of propyne with 3-bromoprop-2-yn-1-ol yields hexa-2,4-diyn-1-ol. [] These diynols can then be further modified and coupled to generate longer polyacetylene chains.
Q2: Can you provide an example of how 3-bromoprop-2-yn-1-ol contributes to the synthesis of longer polyacetylene chains?
A2: The paper describes a homologation sequence for polyacetylene synthesis. [] In this process, a diynol like hexa-2,4-diyn-1-ol (synthesized using 3-bromoprop-2-yn-1-ol) is oxidized and deformylated to yield a terminal acetylene, in this case, penta-1,3-diyne. [] The copper(I) salt of this terminal acetylene can then react again with 3-bromoprop-2-yn-1-ol, effectively adding another acetylene unit to the chain and producing octa-2,4,6-triyn-1-ol. [] This demonstrates the crucial role of 3-bromoprop-2-yn-1-ol in extending the polyacetylene chain.
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